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Compound of Interest

Compound Name: 16-Epivoacarpine

Cat. No.: B1180818

16-Epivoacarpine: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

16-Epivoacarpine is a naturally occurring indole alkaloid isolated from plants of the
Gelsemium genus, notably Gelsemium elegans. This technical guide provides a detailed
overview of its physical and chemical properties, experimental protocols for its isolation and
characterization, and an exploration of its biological activities. The information is curated to
support research, drug discovery, and development activities involving this compound.

Physicochemical Properties

16-Epivoacarpine is a complex heterocyclic compound with the molecular formula
C21H24N20a. It is typically isolated as a powder.[1][2] Key physicochemical data are
summarized in the table below. While a specific melting point is not readily available in the
literature, its physical state as a solid powder at room temperature is consistently reported.
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Property Value Source

Molecular Formula C21H24N204 [11[3]

Molecular Weight 368.43 g/mol [1][3]

CAS Number 114027-38-2 [3][4]
methyl

(1R,12S,13R,14S,15E)-15-
ethylidene-1-hydroxy-13-

IUPAC Name (hydroxymethyl)-3,17- [3]
diazapentacyclo[12.3.1.02,10,04
,2.012 17]octadeca-2(10),4,6,8-

tetraene-13-carboxylate

Physical Description Powder [1][2]
Source Gelsemium elegans [2][5]
Solubility

16-Epivoacarpine exhibits solubility in a range of organic solvents. This information is critical
for its extraction, purification, and formulation for biological assays.

Solvent Solubility Notes
Chloroform Soluble [2]
Dichloromethane Soluble [2]
Ethyl Acetate Soluble [2]
Dimethyl Sulfoxide (DMSO) Soluble [2]
Acetone Soluble [2]
10% DMSO + 40% PEG300 + _

) > 2.5 mg/mL (6.79 mM) Clear solution.[5]
5% Tween-80 + 45% Saline
10% DMSO + 90% (20% SBE- _

= 2.5 mg/mL (6.79 mM) Clear solution.[5]

B-CD in Saline)
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Storage and Stability

For long-term preservation of its chemical integrity, 16-Epivoacarpine powder should be stored
at -20°C for up to three years.[4] In solvent, stock solutions should be stored at -80°C for up to
one year.[4]

Spectral Data

The structural elucidation of 16-Epivoacarpine is confirmed through various spectroscopic
techniques. While raw spectral data is often proprietary, representative data can be accessed
through some suppliers and literature. Its identity is confirmed by Mass Spectrometry (MS) and
Nuclear Magnetic Resonance (NMR) spectroscopy.[1]

o Mass Spectrometry (MS): The exact mass of 16-Epivoacarpine is 368.17360725 Da.[3]

e 1H NMR and 3C NMR: Detailed proton and carbon NMR data are used to confirm the
complex polycyclic structure and stereochemistry of the molecule.

Experimental Protocols
Isolation and Purification of 16-Epivoacarpine from
Gelsemium elegans

The isolation of 16-Epivoacarpine and other alkaloids from Gelsemium elegans is a multi-step
process involving extraction and chromatographic separation.

Workflow for Alkaloid Isolation:
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Solvent Extraction

Dried G. elegans Plant Material 4.{ (e.8, 95% Ethanol)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BenchChem, [2025]. [Online PDF]. Available at:
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epivoacarpine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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